Cas no 2682097-17-0 ((3R,4S)-(4-Amino-tetrahydro-furan-3-yl)-methanol hydrochloride)

• Product Name: (3R,4S)-(4-Amino-tetrahydro-furan-3-yl)-methanol hydrochloride
• CAS No: 2682097-17-0
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• CID: 5308180
• Update Time: 2025-07-23

(3R,4S)-(4-Amino-tetrahydro-furan-3-yl)-methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-(4-Amino-tetrahydro-furan-3-yl)-methanol hydrochloride

• Inchi： 1S/C5H11NO2.ClH/c6-5-3-8-2-4(5)1-7;/h4-5,7H,1-3,6H2;1H/t4-,5-;/m1./s1
• InChI Key： WVYWTAAODGPTHO-TYSVMGFPSA-N
• SMILES： C([C@@H]1COC[C@H]1N)O.Cl

Additional information on (3R,4S)-(4-Amino-tetrahydro-furan-3-yl)-methanol hydrochloride

Introduction to (3R,4S)-(4-Amino-tetrahydro-furan-3-yl)-methanol hydrochloride (CAS No. 2682097-17-0)

The compound (3R,4S)-(4-Amino-tetrahydro-furan-3-yl)-methanol hydrochloride, identified by the CAS number 2682097-17-0, is a significant molecule in the field of pharmaceutical chemistry. This chiral alcohol derivative has garnered attention due to its structural complexity and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active compounds.

Recent advancements in medicinal chemistry have highlighted the importance of tetrahydrofuran (THF) derivatives in drug design. The presence of the THF ring in (3R,4S)-(4-Amino-tetrahydro-furan-3-yl)-methanol hydrochloride contributes to its unique pharmacokinetic properties. This scaffold is frequently employed in the development of drugs targeting neurological and cardiovascular diseases, owing to its ability to cross the blood-brain barrier and interact with specific enzymes and receptors.

The stereochemistry of this compound, defined by the (3R,4S) configuration, plays a crucial role in determining its biological efficacy. Chiral centers are critical in pharmaceuticals as they can significantly influence the binding affinity and selectivity of a drug molecule. The precise stereochemical arrangement in (3R,4S)-(4-Amino-tetrahydro-furan-3-yl)-methanol hydrochloride ensures optimal interaction with biological targets, thereby enhancing its therapeutic potential.

In vitro studies have demonstrated that derivatives of this compound exhibit promising activity against various disease models. For instance, research indicates that analogs of (3R,4S)-(4-Amino-tetrahydro-furan-3-yl)-methanol hydrochloride may possess neuroprotective properties, making them candidates for treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease. The amino group at the 4-position of the THF ring is particularly noteworthy, as it serves as a site for further functionalization to enhance binding interactions with biological targets.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its metabolic stability. This is crucial for drug development, as poor solubility can lead to low bioavailability and reduced therapeutic efficacy. The salt form also facilitates easier formulation into dosage forms suitable for clinical use.

Current research is exploring the synthetic pathways to optimize the production of (3R,4S)-(4-Amino-tetrahydro-furan-3-yl)-methanol hydrochloride. Advances in catalytic asymmetric synthesis have enabled more efficient and scalable production methods for chiral compounds like this one. These methods often involve transition metal catalysts that promote high enantioselectivity and yield, reducing the need for costly and environmentally impactful purification processes.

The biological activity of this compound has also been investigated in preclinical models. Initial studies suggest that it may modulate key signaling pathways involved in inflammation and oxidative stress, which are implicated in various chronic diseases. Further research is warranted to fully elucidate its mechanism of action and potential therapeutic applications.

The integration of computational chemistry and machine learning has accelerated the discovery process for novel drug candidates like (3R,4S)-(4-Amino-tetrahydro-furan-3-yl)-methanol hydrochloride. These tools allow researchers to predict molecular properties and virtual screen large libraries of compounds for potential biological activity. This approach has significantly reduced the time and resources required to identify promising leads for further development.

In conclusion, (3R,4S)-(4-Amino-tetrahydro-furan-3-yl)-methanol hydrochloride represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features, stereochemical configuration, and promising biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new synthetic methods and therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs.